Diethylamine Diethylamine Diethylamine appears as a clear colorless liquid with an ammonia-like odor. Density 5.9 lb / gal. Flash point -15°F. A respiratory irritant. Corrosive to the eyes and skin. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Diethylamine, also known as DEA or (C2H5)2nh, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Diethylamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Diethylamine can be converted into N-(trimethylsilyl)diethylamine. Diethylamine is an ammoniacal and fishy tasting compound that can be found in a number of food items such as common grape, corn, apple, and barley. This makes diethylamine a potential biomarker for the consumption of these food products. Diethylamine is a potentially toxic compound.
Diethylamine is a secondary aliphatic amine where both N-substituents are ethyl. It is a conjugate base of a diethylammonium.
Brand Name: Vulcanchem
CAS No.: 109-89-7
VCID: VC0046881
InChI: InChI=1S/C4H11N/c1-3-5-4-2/h5H,3-4H2,1-2H3
SMILES: CCNCC
Molecular Formula: C4H11N
(C2H5)2NH
(C2H5)2NH
C4H11N
Molecular Weight: 73.14 g/mol

Diethylamine

CAS No.: 109-89-7

Reference Standards

VCID: VC0046881

Molecular Formula: C4H11N
(C2H5)2NH
(C2H5)2NH
C4H11N

Molecular Weight: 73.14 g/mol

Diethylamine - 109-89-7

CAS No. 109-89-7
Product Name Diethylamine
Molecular Formula C4H11N
(C2H5)2NH
(C2H5)2NH
C4H11N
Molecular Weight 73.14 g/mol
IUPAC Name N-ethylethanamine
Standard InChI InChI=1S/C4H11N/c1-3-5-4-2/h5H,3-4H2,1-2H3
Standard InChIKey HPNMFZURTQLUMO-UHFFFAOYSA-N
SMILES CCNCC
Canonical SMILES CCNCC
Boiling Point 131.9 °F at 760 mm Hg (NTP, 1992)
55.5 °C
132°F
Colorform Colorless liquid
Density 0.708 at 68 °F (USCG, 1999)
0.7056 g/cu cm at 20 °C
Relative density (water = 1): 0.7
0.71
Flash Point -20 °F (NTP, 1992)
-22.99 °C (-9.38 °F) - closed cup
< -26 °C, closed cup
5 °F open cup
Less than - 17.8 °C closed cup
-28 °C c.c.
-15°F
Melting Point -58 °F (NTP, 1992)
-50.0 °C
-50 °C
-50°C
-58°F
Physical Description Diethylamine appears as a clear colorless liquid with an ammonia-like odor. Density 5.9 lb / gal. Flash point -15°F. A respiratory irritant. Corrosive to the eyes and skin. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Liquid
liquid
COLOURLESS LIQUID WITH PUNGENT ODOUR.
Colorless liquid with a fishy, ammonia-like odor.
Description Diethylamine appears as a clear colorless liquid with an ammonia-like odor. Density 5.9 lb / gal. Flash point -15°F. A respiratory irritant. Corrosive to the eyes and skin. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Diethylamine, also known as DEA or (C2H5)2nh, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Diethylamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Diethylamine can be converted into N-(trimethylsilyl)diethylamine. Diethylamine is an ammoniacal and fishy tasting compound that can be found in a number of food items such as common grape, corn, apple, and barley. This makes diethylamine a potential biomarker for the consumption of these food products. Diethylamine is a potentially toxic compound.
Diethylamine is a secondary aliphatic amine where both N-substituents are ethyl. It is a conjugate base of a diethylammonium.
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Shelf Life Stable under recommended storage conditions.
Solubility greater than or equal to 100 mg/mL at 63° F (NTP, 1992)
13.67 M
1000 mg/mL at 25 °C
In water, infinitely soluble /1X10+6 mg/L/ at 25 °C
Miscible with water, alcohol
Soluble in ether and carbon tetrachloride
Miscible with most organic solvents
Sol in chloroform
Soluble in paraffin hydrocarbons, aromatic and aliphatic hydrocarbons, fixed oils, mineral oils, oleic and stearic acids
Solubility in water: miscible
Miscible
Synonyms diethylamine
diethylamine acetate
diethylamine hydrobromide
diethylamine hydrochloride
diethylamine perchlorate
diethylamine phosphate (1:1)
diethylamine sulfate
diethylamine sulfite (1:1)
Vapor Density 2.53 (NTP, 1992) (Relative to Air)
2.52 (Air = 1)
Relative vapor density (air = 1): 2.5
2.53
Vapor Pressure 195 mm Hg at 68 °F ; 200 mm Hg at 70° F (NTP, 1992)
237.41 mmHg
237 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 25.9
192 mmHg
PubChem Compound 8021
Last Modified Nov 11 2021
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